2,4-dichloro-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[2-[[6-[(5-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C19H18Cl2N6O/c1-12-2-5-16(24-11-12)25-18-7-6-17(26-27-18)22-8-9-23-19(28)14-4-3-13(20)10-15(14)21/h2-7,10-11H,8-9H2,1H3,(H,22,26)(H,23,28)(H,24,25,27)
• InChI Key: AVZKTQLSPSRMEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC2=NN=C(C=C2)NCCNC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H18Cl2N6O
• Molecular Weight: 417.3 g/mol

Description

The compound “2,4-dichloro-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]benzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its molecular structure and the conditions under which it is stored and used. Without more specific information, it is difficult to predict the exact reactions.

Scientific Research Applications

Synthesis and Biological Activity

• Antimicrobial Evaluation : New thienopyrimidine derivatives have been synthesized, showing pronounced antimicrobial activity. These compounds were generated through reactions involving heteroaromatic o-aminonitrile, showcasing the potential of such structures in developing antimicrobial agents (Bhuiyan et al., 2006).
• Molecular Docking and Antioxidant Activity : Novel pyridine and fused pyridine derivatives exhibited antimicrobial and antioxidant activities. These compounds were synthesized from 6-(3,4-dimethylphenyl)-2-hydrazinyl-4-(thiophen-2-yl)-pyridine-3-carbonitrile, underlining the therapeutic potential of pyridine-based compounds (Flefel et al., 2018).
• Antiulcer Agents : Imidazo[1,2-a]pyridines substituted at the 3-position were synthesized as potential antiulcer agents, indicating the versatility of such compounds in medicinal chemistry (Starrett et al., 1989).

Chemical Synthesis and Characterization

• Nonaqueous Capillary Electrophoresis : A study focused on the separation of imatinib mesylate and related substances, demonstrating the importance of analytical techniques in characterizing and understanding the behavior of complex compounds (Ye et al., 2012).
• Hydrogen Bonding in Anticonvulsant Enaminones : The crystal structures of anticonvulsant enaminones were determined, highlighting the role of hydrogen bonding in the activity of such compounds (Kubicki et al., 2000).
• Aggregation Enhanced Emission : Pyridyl substituted benzamides were studied for their luminescent properties, showcasing aggregation-enhanced emission and multi-stimuli-responsive properties (Srivastava et al., 2017).

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. This could include further studies to determine its physical and chemical properties, investigations into its potential uses, and development of methods for its synthesis.